Cas no 1262005-79-7 ([1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl-
• CAS No: 1262005-79-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319629
• CID: 2768898
• Update Time: 2025-05-22

[1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl-

• MDL： MFCD18319629
• Inchi： 1S/C14H10F2O2/c1-8-2-3-9(6-13(8)16)12-7-10(15)4-5-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： MSKHOOLDVMLECV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(F)=C2)=CC(F)=CC=C1C(O)=O

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl-

Recent Advances in the Study of [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl- (CAS: 1262005-79-7)

The compound [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl- (CAS: 1262005-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique fluorinated and methylated structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and drug candidates. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action.

One of the key areas of research involves the compound's role as a building block in the synthesis of more complex molecules. Its structural features, including the difluoro and methyl substituents, contribute to enhanced binding affinity and selectivity towards specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of kinase inhibitors, where it served as a critical scaffold for optimizing drug-like properties such as solubility and metabolic stability.

Another significant development is the exploration of [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl- as a potential anti-inflammatory agent. In vitro and in vivo studies have revealed its ability to modulate key inflammatory pathways, including the NF-κB signaling cascade. Researchers have also investigated its pharmacokinetic profile, noting its favorable oral bioavailability and low toxicity in preclinical models. These findings suggest its potential for further development as a therapeutic agent for inflammatory diseases.

In addition to its therapeutic applications, recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. A 2024 report in Organic Process Research & Development highlighted a novel catalytic method for its synthesis, which significantly reduces the use of hazardous reagents and improves overall yield. This progress is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic efficacy. Ongoing research aims to address these gaps through advanced computational modeling, high-throughput screening, and structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are also underway to accelerate its translation into clinical applications.

In conclusion, [1,1'-Biphenyl]-2-carboxylic acid, 3',5-difluoro-4'-methyl- (CAS: 1262005-79-7) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling subject for further investigation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.